Cas no 82451-46-5 (Raimonol)

• Product Name: Raimonol
• CAS No: 82451-46-5
• MF: C₂₀H₃₂O
• MW: 288.467486381531
• CID: 2009884
• PubChem ID: 102297697
• Update Time: 2025-04-21

Raimonol Chemical and Physical Properties

Names and Identifiers

• Raimonol
• (2S,4R,4aS,8aS)-4a,8,8-trimethyl-3-methylidene-4-((2E)-3-methylpenta-2,4-dienyl)-2,4,5,6,7,8a-hexahydro-1H-naphthalen-2-ol
• (2S,4R,4aS,8aS)-4a,8,8-trimethyl-3-methylidene-4-[(2E)-3-methylpenta-2,4-dienyl]-2,4,5,6,7,8a-hexahydro-1H-naphthalen-2-ol
• CHEBI:211806
• 82451-46-5

• Inchi： 1S/C20H32O/c1-7-14(2)9-10-16-15(3)17(21)13-18-19(4,5)11-8-12-20(16,18)6/h7,9,16-18,21H,1,3,8,10-13H2,2,4-6H3/b14-9+
• InChI Key： UITXFWAOWQMNFN-NTEUORMPSA-N
• SMILES： C/C(=C\CC1C2(C(C(CCC2)(C)C)CC(O)C1=C)C)/C=C

Computed Properties

• Exact Mass: 288.245315640Da
• Monoisotopic Mass: 288.245315640Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.871
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids